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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

A notable scarcity of publicly available ecotoxicity data for the anthraquinone dye, Disperse
Red 91, necessitates a comparative approach to assess its potential environmental impact.
This guide synthesizes available information on structurally similar dyes and potential
alternatives to provide a baseline for researchers, scientists, and drug development
professionals. Due to the limited specific data on Disperse Red 91, this report uses Disperse
Red 1 (an azo dye) and other anthraquinone dyes as illustrative examples for comparison, a
distinction that is critical to note.

Disperse dyes, including Disperse Red 91, are characterized by their low water solubility and
are primarily used for dyeing hydrophobic fibers like polyester.[1] Their persistence and
potential for bioaccumulation in aquatic ecosystems are of environmental concern.[2][3]
Anthraquinone dyes, the class to which Disperse Red 91 belongs, are known for their complex
and stable structures, which can make them resistant to degradation.[2][4]

Comparative Ecotoxicity Data

Quantitative data on the aquatic toxicity of Disperse Red 91 is not readily available in the
reviewed literature. To provide a comparative context, the following table summarizes the
ecotoxicity of Disperse Red 1, natural anthraquinone dyes (Dermocybin and Dermorubin), and
a natural vat dye (Indigo). It is crucial to recognize that Disperse Red 1 is an azo dye and not a
direct structural analog of the anthraquinone-based Disperse Red 91.
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Test . Value
Dye Name Dye Class . Endpoint Reference
Organism (mglL)
Disperse Red Daphnia
Azo o 48h EC50 0.13 [5]
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Raphidocelis
subcapitata 72h EC50 0.44 [6]
(Algae)
Danio rerio >10
_ 96h LC50 [6]
(Zebrafish) (NOEC=10)
Natural ]
) ) Daphnia
Dermocybin Anthraquinon o 48h EC50 0.51 [7]
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e
Ceriodaphnia
_ 7-day IC10 0.13 [7]
dubia
Danio rerio
_ 2.44
(Zebrafish 96h LC50 [7]
(extrapolated)
embryo)
Natural Various ]
) ) ) Acute & Not toxic up
Dermorubin Anthraquinon  aquatic ) [7]
] Chronic to 1 mg/L
e organisms
Natural ] )
] Daphnia o Toxic at 0.2
Indigo (Leuco  Vat Dye o Acute Toxicity [8]
similis and 1 g/L

form)

EC50: The concentration of a substance that causes a specified effect in 50% of the test
population. LC50: The concentration of a substance that is lethal to 50% of the test population.
NOEC: No Observed Effect Concentration. IC10: The concentration causing a 10% inhibition in
a measured parameter.

Experimental Protocols
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The assessment of aquatic toxicity for chemical substances like disperse dyes generally follows
standardized guidelines established by the Organisation for Economic Co-operation and
Development (OECD).[9][10][11] These protocols ensure data reliability and comparability
across different studies and laboratories.

Acute Aquatic Toxicity Testing

A common battery of acute ecotoxicity tests involves exposing different trophic levels of aquatic
organisms to the test substance for a short period.

e Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a
substance that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[12]
Commonly used species include Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus
myKkiss).

o Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This test evaluates the
concentration at which 50% of the water flea (Daphnia magna or Daphnia similis) are
immobilized (EC50) after 48 hours of exposure.[12]

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This test
assesses the effect of the substance on the growth of green algae, such as Raphidocelis
subcapitata.[12] The endpoint is the EC50 for growth inhibition over 72 hours.

Chronic Aquatic Toxicity Testing

Chronic tests are conducted over a longer period and assess sublethal endpoints such as
reproduction and growth.

» Daphnia magna Reproduction Test (OECD Guideline 211): This test evaluates the impact of
a substance on the reproductive output of Daphnia magna over 21 days.

o Fish Early-life Stage Toxicity Test (OECD Guideline 210): This test exposes the early life
stages of fish (eggs, larvae) to the test substance and assesses effects on hatching, survival,
and growth.

Preparation of Test Solutions for Disperse Dyes: Due to their low water solubility, preparing
stable and homogenous test solutions for disperse dyes is a critical challenge. The OECD
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Guidance Document 23 provides methodologies for testing "difficult” substances.[9] This often
involves the use of a carrier solvent or the preparation of a saturated solution followed by serial
dilution. It is crucial to run solvent controls to ensure that any observed toxicity is due to the dye
and not the carrier.

Visualizing Experimental Workflows and Potential
Mechanisms

To better understand the processes involved in assessing the ecotoxicity of dyes and their
potential biological impacts, the following diagrams are provided.
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Caption: Experimental workflow for aquatic ecotoxicity testing of a disperse dye.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1616187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disperse Dye

(e.g., Disperse Red 91)

Gell Membrane PenetratiorD

'

(Reactive Oxygen Species (ROS))

Generation

(Oxidative Stress)

DNA Damage

(Mitochondrial Dysfunctior)
(Programmed Cell Death)

Apoptosis

Cellular Toxicity & Organismal Effects
(e.g., reduced growth, reproduction)

Click to download full resolution via product page
Caption: Hypothetical signaling pathway of disperse dye-induced toxicity.

Alternatives to Potentially Ecotoxic Disperse Dyes

The textile industry is exploring a range of alternatives to conventional synthetic dyes to reduce
environmental impact.
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Natural Dyes: Derived from plant, animal, or mineral sources, natural dyes are often
biodegradable and have lower toxicity.[5] However, their use can be limited by challenges in
achieving consistent color, scalability, and the need for mordants, which can have their own
environmental profiles.[5] The data for Dermorubin, a natural anthraquinone dye, suggests
that not all dyes in this class have high toxicity, indicating the potential for safer alternatives
within the same chemical family.[7]

Reactive Dyes: These dyes form a covalent bond with the fiber, leading to higher fixation
rates and less dye being released into the wastewater.[13] However, they can still pose an
environmental burden due to the high salt concentrations required in the dyeing process.[3]

Innovative Dyeing Technologies: Waterless dyeing technologies, such as supercritical CO2
dyeing and AirDye, eliminate the issue of wastewater effluent altogether.[5] Digital printing
also significantly reduces water and dye consumption.[5]

In conclusion, while a definitive ecotoxicological profile of Disperse Red 91 is currently

unavailable, the data from related compounds and potential alternatives underscore the

importance of thorough environmental assessment for all textile colorants. The use of

standardized testing protocols is essential for generating reliable data to inform risk

assessments and guide the development of more sustainable dyeing practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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